Cas no 2137082-23-4 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid
• CAS No: 2137082-23-4
• MF: C₁₇H₁₄F₃NO₄
• MW: 353.292575359344
• CID: 6055689
• PubChem ID: 165501080
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid
• 2137082-23-4
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2,3,4-trifluorophenyl)propanoic acid
• EN300-1163325

• Inchi： 1S/C17H14F3NO4/c18-12-7-6-11(15(19)16(12)20)13(8-14(22)23)21-17(24)25-9-10-4-2-1-3-5-10/h1-7,13H,8-9H2,(H,21,24)(H,22,23)/t13-/m0/s1
• InChI Key： CWUBVSWFJRXPPY-ZDUSSCGKSA-N
• SMILES： FC1C(=C(C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 353.08749241g/mol
• Monoisotopic Mass: 353.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic Acid (CAS No. 2137082-23-4)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137082-23-4, represents a class of molecules that exhibit promising potential in various biological and chemical applications. Its molecular structure incorporates several key features that make it particularly intriguing for researchers and drug developers.

The core structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid consists of a propanoic acid backbone, which is a common motif in many bioactive molecules. The presence of a chiral center at the third carbon atom, indicated by the (3S) configuration, adds a layer of complexity that is often exploited in drug design to enhance selectivity and efficacy. This chirality is crucial for the compound's interaction with biological targets, as it can influence the stereochemical specificity of its binding.

One of the most notable features of this compound is the incorporation of a trifluoromethyl group at the phenyl ring. The 2,3,4-trifluorophenyl moiety introduces fluorine atoms into the aromatic system, which can significantly affect the compound's metabolic stability, lipophilicity, and overall pharmacokinetic profile. Fluorinated aromatic compounds are widely used in pharmaceuticals due to their ability to improve binding affinity and resistance to enzymatic degradation.

The other key functional group in (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid is the benzyloxy carbonyl amide group. This group not only enhances the solubility and stability of the compound but also serves as a protecting group in peptide synthesis. The benzyloxy carbonyl (Boc) group is commonly used in organic synthesis to protect amino groups during reactions, ensuring that they do not participate in unintended side reactions.

The combination of these structural elements makes (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid a versatile building block for the synthesis of more complex molecules. Its unique properties have led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Researchers have been particularly interested in its potential as an intermediate in the development of novel drugs that target specific biological pathways.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced pharmacological properties. The use of fluorine atoms can lead to improved drug candidates with better pharmacokinetic profiles, including increased bioavailability and prolonged half-life. For instance, studies have shown that trifluoromethyl-substituted compounds often exhibit greater metabolic stability and resistance to degradation by cytochrome P450 enzymes.

The chiral nature of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid also makes it an attractive candidate for studying enantioselective processes in drug metabolism. Enantioselectivity refers to the preference of an enzyme or receptor for one enantiomer over another. By understanding how different enantiomers are processed by the body, researchers can design drugs that are more effective and have fewer side effects.

Recent advances in computational chemistry have further enhanced the study of such compounds. Molecular modeling techniques allow researchers to predict how different molecules will interact with biological targets at an atomic level. This approach has been particularly useful for designing modified versions of existing drugs that improve their efficacy while reducing toxicity.

The pharmaceutical industry has also been exploring new synthetic routes to produce complex molecules like (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid. Green chemistry principles have guided these efforts by emphasizing sustainable and environmentally friendly synthetic methods. These approaches not only reduce waste but also improve yield and efficiency during production.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its chiral center, trifluoromethyl group, and benzyloxy carbonyl amide moieties contribute to its versatility as a building block for drug development. As research continues to uncover new therapeutic applications for this compound and similar molecules, it is likely that we will see further innovations in drug design and delivery systems.